Cas no 923125-44-4 (5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 923125-44-4
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• MDL: MFCD08691154
• CID: 4665134
• PubChem ID: 16227438
• Update Time: 2025-06-28

5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-morpholinyl)-4-[(tetrahydro-2-furanyl)methyl]-
• 5-(morpholin-4-yl)-4-(oxolan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08691154
• Inchi： 1S/C11H18N4O2S/c18-11-13-12-10(14-3-6-16-7-4-14)15(11)8-9-2-1-5-17-9/h9H,1-8H2,(H,13,18)
• InChI Key： PPRYRQSBWFHMST-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N(CC2CCCO2)C(=S)N1

Additional information on 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 923125-44-4)

5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol, with the CAS number 923125-44-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the morpholine and oxolane moieties, contribute to its distinct chemical and biological properties.

The chemical structure of 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol consists of a central 1,2,4-triazole ring substituted with a morpholine group at the 5-position and an oxolane-derived methyl group at the 4-position. The presence of these functional groups imparts specific characteristics to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable application is its use as an antifungal agent. Triazoles are well-known for their antifungal properties, and this particular compound has shown promising activity against a range of fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal species responsible for human infections.

In addition to its antifungal properties, 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells.

The pharmacokinetic properties of 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol have also been studied extensively. Its high solubility and stability make it an attractive candidate for oral administration. Preclinical studies have shown that the compound has good bioavailability and a favorable pharmacokinetic profile, which are essential for its effective use in therapeutic applications.

To further enhance its therapeutic potential, researchers are exploring various derivatives and analogs of 5-(morpholin-4-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol. These modifications aim to optimize the compound's activity and reduce any potential side effects. For example, a recent study published in Organic & Biomolecular Chemistry reported the synthesis and evaluation of several derivatives with improved antifungal activity and reduced cytotoxicity towards normal cells.

The safety profile of 5-(morpholin-4-y l)-4-(oxolan - 2 - yl )methyl - 4 H - 1 , 2 , 3 - triazole - 3 - thiol has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 5-(morpholin - 4 - yl ) - 4 - ( oxolan - 2 - yl )methyl - 4 H - 1 , 2 , 3 - triazole - 3 - thiol (CAS No . 923125 - 000) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both antifungal and anticancer therapies. Ongoing research continues to explore its full potential and optimize its use in clinical settings.